Cas no 14090-06-3 (Phosphine, diphenyl[(1E)-2-phenylethenyl]-)

• Product Name: Phosphine, diphenyl[(1E)-2-phenylethenyl]-
• CAS No: 14090-06-3
• MF: C₂₀H₁₇P
• MW: 288.322746038437
• CID: 1299008
• Update Time: 2024-08-03

Phosphine, diphenyl[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine, diphenyl[(1E)-2-phenylethenyl]-
• diphenyl(2-phenylethenyl)phosphane

• Inchi： 1S/C20H17P/c1-4-10-18(11-5-1)16-17-21(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H/b17-16+
• InChI Key： UMFWLUTUYFDZNQ-WUKNDPDISA-N
• SMILES： P(C1=CC=CC=C1)(C1=CC=CC=C1)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 288.107
• Monoisotopic Mass: 288.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Melting Point: 89-90 °C(Solv: methanol (67-56-1))
• Boiling Point: 198-200 °C(Press: 1-6 Torr)
• PSA: 13.59000
• LogP: 4.79020